Cas no 153117-09-0 (N-[(2S)-2-benzyl-3-hydroxy-propyl]-N-butyl-nitrous amide)

• Product name: N-[(2S)-2-benzyl-3-hydroxy-propyl]-N-butyl-nitrous amide
• CAS No: 153117-09-0
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• CID: 167481
• PubChem ID: 154661

N-[(2S)-2-benzyl-3-hydroxy-propyl]-N-butyl-nitrous amide Chemical and Physical Properties

Names and Identifiers

• N-[(2S)-2-benzyl-3-hydroxy-propyl]-N-butyl-nitrous amide
• N-[(2S)-2-benzyl-3-hydroxypropyl]-N-butylnitrous amide
• (2S)-2-benzyl-3-[butyl(nitroso)amino]propan-1-ol
• CCRIS 7391
• N-NITROSO-N-(2-BENZYL-3-HYDROXYPROPYL)BUTYLAMINE
• 153117-09-0
• (S)-N-Nitroso-N-(2-benzyl-3-hydroxypropyl)butylamine
• DTXSID00165229

• Inchi： InChI=1S/C14H22N2O2/c1-2-3-9-16(15-18)11-14(12-17)10-13-7-5-4-6-8-13/h4-8,14,17H,2-3,9-12H2,1H3
• InChI Key： LHJYRXKEGWJYKB-UHFFFAOYSA-N
• SMILES： C(C(CO)CN(CCCC)N=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 250.16826
• Monoisotopic Mass: 250.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 52.9